1-Methoxy-3-methyl-1-[(3-methylbut-2-en-1-yl)oxy]but-2-ene

• CAS RN: 54717-59-8
• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• IUPAC Name: 1-methoxy-3-methyl-1-(3-methylbut-2-enoxy)but-2-ene
• InChI: InChI=1S/C11H20O2/c1-9(2)6-7-13-11(12-5)8-10(3)4/h6,8,11H,7H2,1-5H3
• InChI Key: UUOKRLFKMZDLGY-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCOC(C=C(C)C)OC)C

Description

1-Methoxy-3-methyl-1-[(3-methylbut-2-en-1-yl)oxy]but-2-ene is a useful research compound. Its molecular formula is C11H20O2 and its molecular weight is 184.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 50 ml. one-neck flask was placed 5.5 g. (0.0422 mol.) of 1,1-dimethoxy-3-methyl-2-butene and 10.0 g. (0.116 mol.) of prenol and 0.40 g. (0.002 mol.) of 2,4-dinitrophenol. The resulting solution was degassed with nitrogen and sealed with a serum cap and stirred at room temperature for 76 hours. The reaction solution was then diluted with 100 ml. of hexane and washed with 3 × 100 ml. of 1.0 N aqueous NaOH solution and 2 × 100 ml. of saturated aqueous NaCl solution. The combined water washings were back with extracted 1 × 50 ml. of hexane. The combined hexane solutions were dried (Na2SO4) and concentrated to give 9.0 g. of crude product. Distillation of 8.3 g. at 20 mmHg and a bath temperature of 55°-60° gave 1.48 g. of prenol. Continued distillation initially at 0.20 mmHg gave 2.43 g. of 1-methoxy-1-(3-methylbut-2-enoxy)-3-methyl-2-butene (b.p. 40°-45° at 0.20 mmHg) and finally at 0.050 mmHg gave 3.29 g. of 1,1-bis-(3-methylbut-2-enoxy)-3-methylbut-2-ene (b.p. 70°-75° at 0.050 mmHg).